1-(4-Bromobenzenesulfonyl)piperidin-3-amine
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Description
1-(4-Bromobenzenesulfonyl)piperidin-3-amine is a piperidine derivative featuring a 4-bromobenzenesulfonyl group at the 1-position and an amine at the 3-position of the piperidine ring. This compound is primarily utilized as a building block in organic synthesis, particularly in pharmaceutical and agrochemical research . Its hydrochloride salt (CAS: 1807901-50-3) is commercially available, indicating its relevance in medicinal chemistry workflows .
Properties
Molecular Formula |
C11H15BrN2O2S |
|---|---|
Molecular Weight |
319.22 g/mol |
IUPAC Name |
1-(4-bromophenyl)sulfonylpiperidin-3-amine |
InChI |
InChI=1S/C11H15BrN2O2S/c12-9-3-5-11(6-4-9)17(15,16)14-7-1-2-10(13)8-14/h3-6,10H,1-2,7-8,13H2 |
InChI Key |
NYRZHXXSNBLHEM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)Br)N |
Origin of Product |
United States |
Preparation Methods
The synthesis of 1-(4-Bromobenzenesulfonyl)piperidin-3-amine typically involves several steps, including the introduction of the bromobenzenesulfonyl group and the formation of the piperidine ring. One common synthetic route involves the reaction of 4-bromobenzenesulfonyl chloride with piperidin-3-amine under basic conditions. The reaction is usually carried out in the presence of a base such as triethylamine or sodium hydroxide to facilitate the nucleophilic substitution reaction .
Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimization of reaction conditions to improve yield and purity. The use of continuous flow reactors and other advanced techniques can enhance the efficiency of the synthesis process.
Chemical Reactions Analysis
1-(4-Bromobenzenesulfonyl)piperidin-3-amine undergoes various chemical reactions, including:
Substitution Reactions: The bromine atom in the 4-bromobenzenesulfonyl group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.
Oxidation and Reduction: The compound can undergo oxidation reactions to form sulfoxides or sulfones, and reduction reactions to remove the sulfonyl group.
Cyclization Reactions: The piperidine ring can participate in cyclization reactions to form more complex heterocyclic structures.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, and reducing agents like lithium aluminum hydride for reduction. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
1-(4-Bromobenzenesulfonyl)piperidin-3-amine has several scientific research applications:
Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.
Organic Synthesis: The compound serves as an intermediate in the synthesis of various organic molecules, including complex heterocycles.
Biological Studies: Researchers use it to study the effects of sulfonyl-containing compounds on biological systems, including enzyme inhibition and receptor binding.
Industrial Applications: The compound is used in the development of new materials and catalysts for chemical processes.
Mechanism of Action
The mechanism of action of 1-(4-Bromobenzenesulfonyl)piperidin-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonyl group can form strong interactions with amino acid residues in enzyme active sites, leading to inhibition of enzyme activity. Additionally, the piperidine ring can interact with receptor sites, modulating their activity and leading to various biological effects .
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Monoamine Transporter Affinity
Piperidine derivatives are widely studied for their interactions with monoamine transporters (DAT, SERT, NET). For example:
- cis-3,6-Disubstituted Piperidines: These compounds, such as S,S-(-)-19a, exhibit high DAT affinity (IC50 = 11.3 nM) due to electron-withdrawing substituents on the phenyl ring.
- However, chlorobenzyl derivatives are noted for moderate selectivity over SERT and NET .
Heterocyclic Analogues
- 1-(6-Cyclopropylpyrimidin-4-yl)piperidin-3-amine : Incorporation of a pyrimidine ring (CAS: 1780216-65-0) introduces hydrogen-bonding capabilities, which may improve target engagement in kinase inhibitors or antiviral agents. The bromobenzenesulfonyl group, in contrast, offers steric bulk and sulfonamide-based interactions .
Physicochemical Properties
| Compound | Molecular Weight (g/mol) | Key Substituents | logP (Predicted) | Solubility Profile |
|---|---|---|---|---|
| 1-(4-Bromobenzenesulfonyl)piperidin-3-amine | 333.23 | Bromobenzenesulfonyl | ~2.5 | Moderate aqueous solubility |
| 1-(4-Chlorobenzyl)piperidin-3-amine sulfate | 328.81 | Chlorobenzyl | ~3.0 | Low (hydrochloride improves) |
| 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride | 285.79 | Morpholine sulfonyl | ~1.8 | High (due to morpholine) |
| 1-(pyrimidin-4-yl)piperidin-3-amine dihydrochloride | 251.16 | Pyrimidine | ~1.5 | High (salt form) |
- Bromobenzenesulfonyl vs. Morpholine Sulfonyl : The morpholine group in 1-(morpholine-4-sulfonyl)piperidin-3-amine hydrochloride (CAS: 1315365-90-2) increases solubility due to its polar oxygen atoms, whereas the bromobenzenesulfonyl group balances moderate solubility with enhanced steric effects .
Biological Activity
1-(4-Bromobenzenesulfonyl)piperidin-3-amine is a compound that has attracted significant attention in the field of medicinal chemistry due to its diverse biological activities. This article delves into its biological activity, synthesis, mechanisms of action, and potential therapeutic applications, supported by relevant data and findings from various studies.
Chemical Structure and Properties
The molecular formula for 1-(4-Bromobenzenesulfonyl)piperidin-3-amine is CHBrNOS. The compound features a piperidine ring substituted with a sulfonamide group derived from 4-bromobenzenesulfonyl, which enhances its electrophilic character and reactivity. The presence of the bromine atom is particularly notable as it influences both the chemical reactivity and biological interactions of the compound.
Biological Activity Overview
Research indicates that 1-(4-Bromobenzenesulfonyl)piperidin-3-amine exhibits significant biological activity, primarily as an enzyme inhibitor . Its mechanism typically involves binding to specific active sites on enzymes, thereby inhibiting their function. This property positions it as a candidate for therapeutic applications in various fields, including anti-inflammatory and anticancer research.
Key Biological Activities
- Enzyme Inhibition : The compound has shown potential in inhibiting enzymes such as acetylcholinesterase (AChE) and urease, which are critical targets in treating various diseases.
- Antibacterial Properties : Preliminary studies indicate moderate to strong antibacterial activity against strains like Salmonella typhi and Bacillus subtilis.
- Anti-inflammatory Effects : The compound's ability to suppress pro-inflammatory cytokines suggests its utility in managing inflammatory conditions.
- Anticancer Potential : Investigations into its cytotoxic effects reveal promise in cancer therapy, particularly through mechanisms involving apoptosis induction.
The biological effects of 1-(4-Bromobenzenesulfonyl)piperidin-3-amine can be attributed to several mechanisms:
- Active Site Binding : The compound binds to the active sites of target enzymes, effectively blocking their activity.
- Protein-Ligand Interactions : It forms stable complexes with proteins, influencing their functions and signaling pathways.
Comparative Analysis with Similar Compounds
To highlight the uniqueness of 1-(4-Bromobenzenesulfonyl)piperidin-3-amine, a comparison with structurally similar compounds is useful:
| Compound Name | Structural Features | Unique Characteristics |
|---|---|---|
| 1-(4-Chlorobenzenesulfonyl)piperidin-3-amine | Chlorine instead of bromine | Different reactivity due to chlorine's electronegativity |
| 1-(4-Methylbenzenesulfonyl)piperidin-3-amine | Methyl group instead of bromine | Altered steric hindrance affecting biological interactions |
| 1-(4-Nitrobenzenesulfonyl)piperidin-3-amine | Nitro group instead of bromine | Enhanced electron-withdrawing effects influencing reactivity |
The presence of the bromine atom in 1-(4-Bromobenzenesulfonyl)piperidin-3-amine imparts distinct chemical reactivity compared to its analogs, enhancing its utility in medicinal chemistry.
Study on Enzyme Inhibition
A study evaluated various synthesized compounds for their inhibitory activity against AChE and urease. Among these, 1-(4-Bromobenzenesulfonyl)piperidin-3-amine demonstrated significant inhibition rates, suggesting its potential role in treating conditions like Alzheimer's disease and urinary infections .
Antibacterial Screening
In antibacterial assays, this compound was tested against multiple bacterial strains. Results indicated that it exhibited moderate to strong activity against Salmonella typhi and Bacillus subtilis, while showing weaker effects on other strains . This highlights its potential as a lead compound for developing new antibacterial agents.
Anti-inflammatory Activity
In models of inflammation induced by lipopolysaccharides, the compound effectively suppressed the production of nitric oxide (NO) and pro-inflammatory cytokines . These findings underscore its therapeutic potential in managing inflammatory diseases.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
